2'-Deoxyadenosine-5'-monophosphate
2'-Deoxyadenosine-5'-monophosphate
Adenosine, 5'-phosphoric acid is a natural product found in Homo sapiens with data available.
Brand Name:
Vulcanchem
CAS No.:
653-63-4
VCID:
VC21217832
InChI:
InChI=1S/C10H14N5O6P/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(21-7)2-20-22(17,18)19/h3-7,16H,1-2H2,(H2,11,12,13)(H2,17,18,19)
SMILES:
C1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)O)O
Molecular Formula:
C10H14N5O6P
Molecular Weight:
331.22 g/mol
2'-Deoxyadenosine-5'-monophosphate
CAS No.: 653-63-4
Cat. No.: VC21217832
Molecular Formula: C10H14N5O6P
Molecular Weight: 331.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Adenosine, 5'-phosphoric acid is a natural product found in Homo sapiens with data available. |
|---|---|
| CAS No. | 653-63-4 |
| Molecular Formula | C10H14N5O6P |
| Molecular Weight | 331.22 g/mol |
| IUPAC Name | [5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C10H14N5O6P/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(21-7)2-20-22(17,18)19/h3-7,16H,1-2H2,(H2,11,12,13)(H2,17,18,19) |
| Standard InChI Key | KHWCHTKSEGGWEX-UHFFFAOYSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)O)O |
| SMILES | C1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)O)O |
| Canonical SMILES | C1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Melting Point | 148 °C |
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